Cas no 87841-94-9 (5-phenoxypentanal)

5-Phenoxypentanal is a versatile aldehyde intermediate used in organic synthesis and pharmaceutical applications. Its structure features a phenoxy group attached to a pentanal chain, offering reactivity at both the aldehyde and ether functional groups. This compound is particularly valuable for its ability to undergo condensation, reduction, and nucleophilic addition reactions, making it useful in the preparation of fragrances, agrochemicals, and specialty chemicals. The phenoxy moiety enhances stability while maintaining reactivity, allowing for selective modifications. Its balanced lipophilicity and molecular flexibility contribute to its utility in fine chemical synthesis. Proper handling under inert conditions is recommended due to the aldehyde's sensitivity to oxidation.
5-phenoxypentanal structure
5-phenoxypentanal structure
Product Name:5-phenoxypentanal
CAS No:87841-94-9
MF:C11H14O2
MW:178.227663516998
MDL:MFCD17252877
CID:651760
PubChem ID:13214211
Update Time:2025-05-27

5-phenoxypentanal Chemical and Physical Properties

Names and Identifiers

    • Pentanal, 5-phenoxy-
    • 5-phenoxypentanal
    • 2-phenoxypentanal
    • 5-Phenoxy-valeraldehyd
    • 5-phenoxy-valeraldehyde
    • Pentanal,5-phenoxy
    • Z1041146860
    • CS-0230490
    • 87841-94-9
    • EN300-104177
    • DTXSID30528661
    • A1-06769
    • SCHEMBL96602
    • MDL: MFCD17252877
    • Inchi: 1S/C11H14O2/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,7-9H,2,5-6,10H2
    • InChI Key: HFSIJIPAVOMXEA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCCC=O

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.43460

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5-phenoxypentanal Production Method

5-phenoxypentanal Related Literature

Additional information on 5-phenoxypentanal

Pentanal, 5-phenoxy- (CAS No. 87841-94-9): Properties, Applications, and Market Insights

Pentanal, 5-phenoxy- (CAS No. 87841-94-9) is a specialized organic compound with a unique structure combining an aldehyde group and a phenoxy moiety. This compound, also known as 5-phenoxypentanal, has garnered attention in various industrial and research applications due to its versatile chemical properties. With the increasing demand for fine chemicals and intermediates in pharmaceuticals, fragrances, and specialty materials, Pentanal, 5-phenoxy- presents itself as a valuable building block in synthetic chemistry.

The molecular formula of Pentanal, 5-phenoxy- is C11H14O2, featuring a five-carbon aldehyde chain terminated with a phenoxy group. This structural arrangement imparts distinct reactivity, making it useful in Grignard reactions, reductive amination, and other key organic transformations. Researchers and manufacturers often seek 5-phenoxypentanal suppliers for its role in producing high-value derivatives, such as pharmaceuticals or agrochemical intermediates.

One of the trending topics in the chemical industry is the shift toward sustainable synthesis and green chemistry. Pentanal, 5-phenoxy- aligns with this movement as it can be used in catalytic processes that minimize waste and energy consumption. Companies exploring bio-based aldehydes or eco-friendly chemical intermediates frequently investigate compounds like 5-phenoxypentanal for their potential in reducing environmental impact.

In the fragrance and flavor industry, Pentanal, 5-phenoxy- contributes to the synthesis of aromatic compounds with floral or herbal notes. Perfumers and flavorists often search for phenoxy-aldehyde derivatives to create unique scent profiles. The compound’s ability to undergo aldol condensation and other carbonyl reactions makes it a preferred choice for designing novel fragrance molecules.

From a commercial perspective, the market for Pentanal, 5-phenoxy- is influenced by the growth of the pharmaceutical and specialty chemical sectors. Suppliers and distributors of CAS 87841-94-9 often highlight its high purity and stability, which are critical for laboratory and industrial use. With increasing interest in custom chemical synthesis, demand for this compound is expected to rise, particularly in regions with strong R&D infrastructure.

For researchers working on drug discovery or material science, 5-phenoxypentanal serves as a key intermediate in developing bioactive molecules or polymer precursors. Its compatibility with various reaction conditions makes it a flexible tool in organic synthesis. Online searches for high-purity aldehydes or specialty chemical intermediates often lead to inquiries about this compound.

In summary, Pentanal, 5-phenoxy- (CAS No. 87841-94-9) is a multifaceted chemical with applications spanning pharmaceuticals, fragrances, and sustainable chemistry. Its unique structure and reactivity make it a sought-after compound in both academic and industrial settings. As the chemical industry evolves toward greener practices and innovative synthesis routes, 5-phenoxypentanal is poised to remain a relevant and valuable component in advanced chemical research and production.

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